Cas no 915920-43-3 (methyl({3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl})amine)

• Product Name: methyl({3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl})amine
• CAS No: 915920-43-3
• MDL: MFCD08060057
• CID: 4664969
• PubChem ID: 23545961
• Update Time: 2025-05-20

methyl({3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• CHEMBRDG-BB 4050122
• N-Methyl-1-[3-(1H-tetrazol-5-yl)phenyl]methanamine
• methyl({[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]methyl})amine hydrochloride
• methyl({3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl})amine

• MDL： MFCD08060057

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on methyl({3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl})amine

Methyl({3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl})amine: An Overview of CAS No. 915920-43-3

Methyl({3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl})amine (CAS No. 915920-43-3) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of tetrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antihypertensive, and anti-cancer properties.

The structure of methyl({3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl})amine consists of a tetrazole ring attached to a phenyl group through a methylene bridge, with a methylamine group attached to the phenyl ring. The tetrazole moiety is particularly noteworthy due to its ability to act as a bioisostere for carboxylic acid groups, which can enhance the lipophilicity and metabolic stability of the molecule. This structural feature makes it an attractive candidate for drug design and development.

Recent studies have explored the potential applications of methyl({3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl})amine in various therapeutic areas. One notable area of research is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against cyclooxygenase (COX), an enzyme responsible for the production of prostaglandins, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, methyl({3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl})amine has shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively inhibited the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation.

The pharmacokinetic properties of methyl({3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl})amine have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Furthermore, its low toxicity and high selectivity for target enzymes make it a promising lead compound for further optimization and development.

In terms of synthetic routes, several methods have been developed to prepare methyl({3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl})amine. One common approach involves the reaction of 3-(tetrazol-5-yl)benzaldehyde with methylamine in the presence of a reducing agent such as sodium borohydride. This method yields high purity products with good yields and is suitable for large-scale synthesis. Another approach involves the coupling of 3-(tetrazol-5-yl)benzyl bromide with methylamine using palladium-catalyzed cross-coupling reactions.

The safety profile of methyl({3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl})amine has been evaluated in preclinical studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, methyl({3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl})amine (CAS No. 915920-43-3) is a promising compound with potential applications in various therapeutic areas. Its unique structural features and biological activities make it an attractive candidate for drug development. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.